Cas no 1040645-66-6 (N-[4-(dimethylamino)phenyl]-3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide)

• Product Name: N-[4-(dimethylamino)phenyl]-3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide
• CAS No: 1040645-66-6
• MF: C₂₃H₂₄N₄O₂S
• MW: 420.527263641357
• CID: 5802324
• PubChem ID: 27377127
• Update Time: 2025-07-01

N-[4-(dimethylamino)phenyl]-3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(dimethylamino)phenyl]-3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide
• F5330-0266
• 1040645-66-6
• N-(4-(dimethylamino)phenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide
• SR-01000922355-1
• SR-01000922355
• AKOS024507250

• Inchi： 1S/C23H24N4O2S/c1-26(2)18-8-6-17(7-9-18)24-22(28)13-10-19-15-30-23-25-21(14-27(19)23)16-4-11-20(29-3)12-5-16/h4-9,11-12,14-15H,10,13H2,1-3H3,(H,24,28)
• InChI Key： JUCQKJDWXOYYAN-UHFFFAOYSA-N
• SMILES： S1C=C(CCC(NC2C=CC(=CC=2)N(C)C)=O)N2C=C(C3C=CC(=CC=3)OC)N=C12

Computed Properties

• Exact Mass: 420.16199719g/mol
• Monoisotopic Mass: 420.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-[4-(dimethylamino)phenyl]-3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide

Comprehensive Analysis of N-[4-(dimethylamino)phenyl]-3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide (CAS 1040645-66-6)

The compound N-[4-(dimethylamino)phenyl]-3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide, identified by its CAS number 1040645-66-6, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This imidazo[2,1-b][1,3]thiazole derivative has garnered attention due to its unique scaffold, which combines a dimethylamino group, a methoxyphenyl moiety, and a propanamide linker. Such structural features are often associated with bioactivity, making this compound a subject of interest for drug discovery and development.

In recent years, the scientific community has shown increasing interest in imidazo[2,1-b][1,3]thiazole derivatives due to their diverse pharmacological properties. Researchers are particularly intrigued by their potential applications in targeting kinase inhibitors, anti-inflammatory agents, and anticancer therapies. The presence of the 4-methoxyphenyl group in this compound suggests possible interactions with enzyme active sites, while the dimethylamino substituent may enhance solubility and bioavailability. These attributes align with current trends in precision medicine and personalized therapeutics, which dominate modern pharmaceutical discourse.

The synthesis of CAS 1040645-66-6 involves multi-step organic reactions, often starting with the construction of the imidazo[2,1-b][1,3]thiazole core followed by sequential functionalization. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are critical for characterizing this compound. Its molecular weight and logP value (a measure of lipophilicity) are frequently searched parameters, as they influence drug-likeness and ADME properties (Absorption, Distribution, Metabolism, and Excretion). These factors are pivotal for researchers optimizing lead compounds in drug discovery pipelines.

From a commercial perspective, N-[4-(dimethylamino)phenyl]-3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide is often procured by pharmaceutical R&D laboratories and academic institutions engaged in medicinal chemistry projects. Its supply chain considerations, including storage conditions (typically -20°C for long-term stability) and handling protocols, are common queries among purchasers. The compound's relevance to high-throughput screening (HTS) libraries and fragment-based drug design further amplifies its commercial significance.

Emerging discussions in computational chemistry highlight the utility of CAS 1040645-66-6 in molecular docking studies and QSAR modeling (Quantitative Structure-Activity Relationship). Its structural complexity makes it an excellent candidate for investigating protein-ligand interactions, particularly with tyrosine kinases or G-protein-coupled receptors (GPCRs). These applications resonate with the growing demand for AI-driven drug discovery tools, where such compounds serve as valuable training datasets for machine learning algorithms.

Environmental and regulatory aspects of 1040645-66-6 are also noteworthy. While not classified as hazardous, proper waste disposal methods for laboratory-scale quantities follow standard green chemistry principles. The compound's biodegradability profile and ecotoxicological data remain areas of active investigation, reflecting the pharmaceutical industry's heightened focus on sustainable chemistry practices.

Future research directions for this compound may explore its structure-activity relationships (SAR) through systematic analog synthesis, particularly modifying the methoxy or dimethylamino groups. Such studies could unlock novel therapeutic indications or improve pharmacokinetic profiles. The integration of cryo-EM and X-ray crystallography data might further elucidate its binding modes, addressing frequent queries about its mechanism of action at atomic resolution.